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Compound of Interest

Compound Name: Indoxacarb

Cat. No.: B195298

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for assessing the environmental
impact of Indoxacarb, a broad-spectrum oxadiazine insecticide. The protocols outlined below
cover the analysis of Indoxacarb residues in environmental matrices and the evaluation of its
ecotoxicological effects on non-target organisms.

Residue Analysis: Determination of Indoxacarb in
Environmental Samples

A crucial aspect of assessing the environmental impact of Indoxacarb is quantifying its
presence and persistence in various environmental compartments, such as soil, water, and
plant tissues. The following protocol details the widely used QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) method coupled with High-Performance Liquid Chromatography-
Tandem Mass Spectrometry (HPLC-MS/MS) for the sensitive and selective determination of
Indoxacarb residues.[1][2][3][4]

Experimental Protocol: QUEChERS Extraction and
HPLC-MS/MS Analysis

This protocol is applicable to the analysis of Indoxacarb in vegetable and soil matrices.

1.1.1. Materials and Reagents
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» Indoxacarb analytical standard (=99.9% purity)

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

o Water (HPLC grade)

e Acetic acid (glacial)

e Sodium chloride (NaCl)

e Anhydrous magnesium sulfate (MgSQOa)

e Primary secondary amine (PSA) sorbent

o C18 sorbent

e Graphitized carbon black (GCB)

e 50 mL polypropylene centrifuge tubes

e 15 mL polypropylene centrifuge tubes

» \ortex mixer

e Centrifuge

o Syringe filters (0.22 um PTFE)

e HPLC-MS/MS system

1.1.2. Sample Preparation and Extraction

e Homogenization: Homogenize a representative sample of the vegetable or soil matrix.
» Weighing: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.[1]

o Extraction: Add 10 mL of acetonitrile to the tube. Cap and shake vigorously for 1 minute.[1]
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Salting Out: Add 4 g of anhydrous MgSOa4 and 1 g of NaCl. Immediately cap and shake
vigorously for 1 minute.[1]

Centrifugation: Centrifuge the tube at >3000 rpm for 5 minutes.[1]

1.1.3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

Transfer: Transfer a 1 mL aliquot of the acetonitrile supernatant to a 15 mL centrifuge tube
containing 150 mg of anhydrous MgSQOa4, 50 mg of PSA, and 50 mg of C18. For pigmented
samples like leafy greens, add 7.5 mg of GCB.

Vortex: Cap the tube and vortex for 30 seconds.

Centrifugation: Centrifuge at =3000 rpm for 5 minutes.

Filtration: Filter the supernatant through a 0.22 um syringe filter into an autosampler vial for
HPLC-MS/MS analysis.[1]

1.1.4. HPLC-MS/MS Analysis

e HPLC Column: C18 column (e.g., 2.1 mm x 100 mm, 1.8 pm).

» Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic
acid (B).

¢ Flow Rate: 0.3 mL/min.

e Injection Volume: 5-10 pL.

o Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source in positive ion mode.

e Monitoring: Use Multiple Reaction Monitoring (MRM) for quantification and confirmation of
Indoxacarb.
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Parameter Value
Precursor lon (m/z) 528.1
Product lon 1 (m/z) (Quantification) 203.1
Product lon 2 (m/z) (Confirmation) 176.1
Collision Energy (eV) Optimized for the specific instrument

1.1.5. Data Presentation: Residue Levels of Indoxacarb

The following table summarizes typical residue dissipation data for Indoxacarb in different

matrices.
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Application Time After Residue Half-life

Matrix Rate (g Application Level (DTso0) Reference
a.i./ha) (days) (mg/kg) (days)

Cabbage 52.2 0 1.85 1.54 [3]

1 0.98

3 0.35

5 0.12

7 0.05

Tomato 52.5 0 0.48 2.1

1 0.29

3 0.15

5 0.08

7 0.04

Soil (Paddy) 36 0 0.55 45-8.4 [5]

1 0.38

3 0.19

7 0.08

14 0.04

Rice Straw 36 0 0.99 55-738 [5]

1 0.78

3 0.45

7 0.21

14 0.09

Experimental Workflow Diagram
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Caption: Workflow for Indoxacarb residue analysis using the QUEChERS method.

Ecotoxicological Assessment: Effects on Non-
Target Organisms

Evaluating the toxicity of Indoxacarb to non-target organisms is essential for a comprehensive
environmental impact assessment. The following protocols are based on internationally
recognized guidelines (e.g., OECD) and are designed to assess the acute toxicity of
Indoxacarb to key indicator species from different environmental compartments.

Aquatic Ecotoxicity: Acute Immobilization Test with
Daphnia magna

This test determines the acute toxicity of Indoxacarb to the freshwater invertebrate Daphnia
magna, a standard indicator species for aquatic ecosystems. The protocol is based on the
principles of OECD Guideline 202.[6][7]

2.1.1. Experimental Protocol

Test Organism:Daphnia magna neonates (<24 hours old).

Test Substance: Indoxacarb, dissolved in a suitable solvent (e.g., acetone) if necessary, and
then diluted in test water.

Test Duration: 48 hours.

Test Conditions: 20 = 2°C, 16:8 hour light:dark photoperiod.
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o Test Vessels: Glass beakers or other inert containers.
e Procedure:

o Prepare a series of test concentrations of Indoxacarb and a control (test water, and a
solvent control if a solvent is used).

o Introduce at least 20 daphnids, divided into at least four replicates, to each test
concentration and control.

o Observe the daphnids for immobilization (i.e., inability to swim) at 24 and 48 hours.
o Record the number of immobilized daphnids in each replicate.

» Endpoint: The 48-hour ECso (median effective concentration) for immobilization, calculated
using appropriate statistical methods (e.g., probit analysis).

Terrestrial Ecotoxicity: Acute Toxicity Test with
Earthworms (Eisenia fetida)

This test evaluates the acute toxicity of Indoxacarb to earthworms, which are crucial for soil
health. The protocol is based on OECD Guideline 207.[8][9][10][11][12]

2.2.1. Experimental Protocol

o Test Organism: Adult Eisenia fetida with a well-developed clitellum.
» Test Substrate: Artificial soil according to OECD 207.

» Test Substance: Indoxacarb, mixed uniformly into the soil.

o Test Duration: 14 days.

e Test Conditions: 20 £ 2°C, continuous light or a defined photoperiod.
e Procedure:

o Prepare a range of Indoxacarb concentrations in the artificial soil.
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o Introduce 10 earthworms into each test container with the treated soil. Use at least four
replicates per concentration and a control.

o Assess mortality at day 7 and day 14.

o Record any behavioral changes or sublethal effects.

o Endpoint: The 14-day LCso (median lethal concentration), calculated using appropriate
statistical methods.

Pollinator Ecotoxicity: Acute Contact and Oral Toxicity
Tests with Honey Bees (Apis mellifera)

Given the high toxicity of many insecticides to pollinators, assessing the impact of Indoxacarb
on honey bees is critical. These protocols are based on OECD Guidelines 214 (Contact) and
213 (Oral).[13][14][15][16][17]

2.3.1. Experimental Protocol: Acute Contact Toxicity (OECD 214)
¢ Test Organism: Young adult worker honey bees.
o Test Substance: Indoxacarb, dissolved in a suitable solvent (e.g., acetone).

e Procedure:

o

Anesthetize the bees (e.g., with CO2).

o

Apply a defined volume (e.g., 1 pL) of the Indoxacarb solution to the dorsal thorax of each
bee.

o

Use a range of doses, with at least 10 bees per dose and three replicates.

[¢]

Include a control group (solvent only).

o

Observe mortality at 24 and 48 hours.

e Endpoint: The 48-hour LDso (median lethal dose) in pg of active substance per bee.
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2.3.2. Experimental Protocol: Acute Oral Toxicity (OECD 213)

e Test Organism: Young adult worker honey bees.

o Test Substance: Indoxacarb, dissolved in a sucrose solution.

e Procedure:

Starve the bees for a few hours.

[e]

(¢]

Provide each group of bees with a known volume and concentration of the Indoxacarb-
sucrose solution.

o

Use a range of doses, with at least 10 bees per dose and three replicates.

[¢]

Include a control group (sucrose solution only).

[¢]

Observe mortality at 24 and 48 hours.

e Endpoint: The 48-hour LDso (median lethal dose) in pg of active substance per bee.

Data Presentation: Ecotoxicological Endpoints of
Indoxacarb

The following table summarizes key ecotoxicological data for Indoxacarb and its major
metabolites.
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Value (mg/L or

Organism Test Type Endpoint Reference
mg/kg)

Fish

Rainbow Trout

(Oncorhynchus Acute 96h LCso 0.65 [18]

mykiss)

Bluegill Sunfish
(Lepomis Acute 96h LCso 0.90

macrochirus)

Sheepshead
Minnow

) Acute 96h LCso 0.56
(Cyprinodon

variegatus)

Aquatic

Invertebrates

Daphnia magna Acute 48h ECso 0.60 [18]

Daphnia magna
(IN-MP819 Chronic LCso 0.0080 [18]

metabolite)

Eastern Oyster
(Crassostrea Acute ECso 0.203 [18]

virginica)

Mysid Shrimp
(Mysidopsis Chronic NOEC 0.0184 [18]
bahia)

Terrestrial

Invertebrates

Earthworm
L . Acute 14d LCso > 1000
(Eisenia fetida)

Honey Bee (Apis
] Acute Contact 48h LDso 0.068 (1 g/bee)
mellifera)
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Honey Bee (Apis
) Acute Oral
mellifera)

48h LDso

0.204 (1 g/bee)

Birds

Bobwhite Quail
(Colinus Acute Oral

virginianus)

LDso

808

Mallard Duck
(Anas Dietary
platyrhynchos)

LCso

> 5620

Logical Relationship Diagram for Environmental Impact

Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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